Cas no 17042-24-9 (2-sulfanylpentan-3-one)

2-sulfanylpentan-3-one structure
2-sulfanylpentan-3-one structure
Product Name:2-sulfanylpentan-3-one
CAS No:17042-24-9
MF:C5H10OS
MW:118.197300434113
CID:122060
PubChem ID:529635
Update Time:2025-04-18

2-sulfanylpentan-3-one Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone,2-mercapto-
    • 2-MERCAPTO-3-PENTANONE
    • mercaptopentanone,2-mercapto-3-pentanone
    • 2-sulfanylpentan-3-one
    • 3-Pentanone, 2-mercapto
    • 2-sulanylpentan-3-one
    • TWOGJUHCCNLYPC-UHFFFAOYSA-N
    • CHEBI:173444
    • MFCD00085205
    • DTXSID101314479
    • AS-64491
    • D91606
    • SCHEMBL822984
    • EN300-189321
    • 17042-24-9
    • AKOS026743064
    • M2515
    • DB-182317
    • MDL: M158838
    • Inchi: 1S/C5H10OS/c1-3-5(6)4(2)7/h4,7H,3H2,1-2H3
    • InChI Key: TWOGJUHCCNLYPC-UHFFFAOYSA-N
    • SMILES: SC(C)C(CC)=O

Computed Properties

  • Exact Mass: 118.0453
  • Monoisotopic Mass: 118.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 70.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 18.1Ų

Experimental Properties

  • Boiling Point: 49°C/10mmHg(lit.)
  • Refractive Index: 1.4650 to 1.4690
  • PSA: 17.07

2-sulfanylpentan-3-one Security Information

  • Hazardous Material transportation number:UN 3336 3/PG III
  • HazardClass:3
  • PackingGroup:III

2-sulfanylpentan-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M863833-5g
2-Mercapto-3-pentanone
17042-24-9 >95.0%(GC)(T)
5g
¥919.00 2022-09-01
Enamine
EN300-189321-0.05g
2-sulfanylpentan-3-one
17042-24-9 94%
0.05g
$252.0 2023-09-18
Enamine
EN300-189321-0.1g
2-sulfanylpentan-3-one
17042-24-9 94%
0.1g
$376.0 2023-09-18
Enamine
EN300-189321-0.25g
2-sulfanylpentan-3-one
17042-24-9 94%
0.25g
$538.0 2023-09-18
Enamine
EN300-189321-0.5g
2-sulfanylpentan-3-one
17042-24-9 94%
0.5g
$847.0 2023-09-18
Enamine
EN300-189321-1.0g
2-sulfanylpentan-3-one
17042-24-9 94%
1g
$1086.0 2023-06-08
Enamine
EN300-189321-2.5g
2-sulfanylpentan-3-one
17042-24-9 94%
2.5g
$2127.0 2023-09-18
Enamine
EN300-189321-5.0g
2-sulfanylpentan-3-one
17042-24-9 94%
5g
$3147.0 2023-06-08
Enamine
EN300-189321-10.0g
2-sulfanylpentan-3-one
17042-24-9 94%
10g
$4667.0 2023-06-08
Enamine
EN300-189321-1g
2-sulfanylpentan-3-one
17042-24-9 94%
1g
$1086.0 2023-09-18
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.